Cas no 1067914-57-1 (8-Bromo-5-fluoro-2-quinolinecarboxylic acid)

• Product Name: 8-Bromo-5-fluoro-2-quinolinecarboxylic acid
• CAS No: 1067914-57-1
• MF: C₁₀H₅BrFNO₂
• MW: 270.05460524559
• CID: 1057890
• PubChem ID: 68601146
• Update Time: 2025-11-01

8-Bromo-5-fluoro-2-quinolinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-5-fluoro-2-quinolinecarboxylic acid
• SB70249
• 8-bromo-5-fluoroquinoline-2-carboxylicacid
• 8-bromo-5-fluoroquinoline-2-carboxylic acid
• SCHEMBL3333925
• AT35198
• DB-095703
• 1067914-57-1

• Inchi： 1S/C10H5BrFNO2/c11-6-2-3-7(12)5-1-4-8(10(14)15)13-9(5)6/h1-4H,(H,14,15)
• InChI Key： NWPHMULLPITJJY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CC=C(C(=O)O)N=C21)F

Computed Properties

• Exact Mass: 268.94877g/mol
• Monoisotopic Mass: 268.94877g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų

Additional information on 8-Bromo-5-fluoro-2-quinolinecarboxylic acid

Introduction to 8-Bromo-5-fluoro-2-quinolinecarboxylic acid (CAS No. 1067914-57-1)

8-Bromo-5-fluoro-2-quinolinecarboxylic acid (CAS No. 1067914-57-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique substitution pattern of bromine and fluorine atoms in the quinoline ring imparts specific chemical and biological characteristics that make it a valuable candidate for various applications.

The chemical structure of 8-Bromo-5-fluoro-2-quinolinecarboxylic acid is characterized by a quinoline core with a bromine atom at the 8-position and a fluorine atom at the 5-position, along with a carboxylic acid group at the 2-position. This specific arrangement of functional groups contributes to its solubility, stability, and reactivity, making it an attractive molecule for further study and development.

In recent years, significant progress has been made in understanding the biological activities of 8-Bromo-5-fluoro-2-quinolinecarboxylic acid. Studies have shown that this compound exhibits potent antimicrobial activity against a wide range of bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential enzymes involved in bacterial metabolism.

Beyond its antimicrobial properties, 8-Bromo-5-fluoro-2-quinolinecarboxylic acid has also been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through interference with viral entry into host cells or inhibition of viral replication enzymes.

In the realm of cancer research, 8-Bromo-5-fluoro-2-quinolinecarboxylic acid has shown promise as a potential anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer effects is not yet fully understood but may involve modulation of key signaling pathways such as p53 and PI3K/AKT.

The pharmacokinetic properties of 8-Bromo-5-fluoro-2-quinolinecarboxylic acid have also been studied to evaluate its potential as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effectiveness in vivo. Additionally, toxicity studies have indicated that 8-Bromo-5-fluoro-2-quinolinecarboxylic acid has a low toxicity profile at therapeutic doses, further supporting its potential for clinical development.

The synthesis of 8-Bromo-5-fluoro-2-quinolinecarboxylic acid involves several well-established chemical reactions. One common synthetic route involves the condensation of 2-aminoaniline with an appropriate substituted benzaldehyde followed by bromination and fluorination steps. This multi-step process allows for precise control over the substitution pattern and purity of the final product.

In conclusion, 8-Bromo-5-fluoro-2-quinolinecarboxylic acid (CAS No. 1067914-57-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, highlighting its significance in the field.